Cas no 942870-16-8 (1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol)

• Product Name: 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol
• CAS No: 942870-16-8
• MF: C₁₇H₂₅ClN₂O
• MW: 308.846203565598
• CID: 5430442
• Update Time: 2025-11-07

1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-2,3-dimethylindol-1-yl)-3-(diethylamino)propan-2-ol
• 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol

• Inchi： 1S/C17H25ClN2O/c1-5-19(6-2)10-14(21)11-20-13(4)12(3)15-8-7-9-16(18)17(15)20/h7-9,14,21H,5-6,10-11H2,1-4H3
• InChI Key： NWDPRMHVVATIQD-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2Cl)C(C)=C1C)C(O)CN(CC)CC

Additional information on 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol

Comprehensive Overview of 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol (CAS No. 942870-16-8)

1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol (CAS No. 942870-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole core and diethylamino side chain, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for drug development.

The molecular structure of 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol includes a chloro-substituted indole ring, which is known for its bioactivity in various therapeutic contexts. The presence of the diethylamino group enhances its solubility and interaction with biological targets, making it a valuable scaffold for designing new pharmacologically active molecules. Recent studies have highlighted its potential in targeting specific enzymes or receptors, though further research is needed to fully elucidate its mechanisms.

In the context of current trends, 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol aligns with the growing demand for novel small-molecule therapeutics. The pharmaceutical industry is increasingly focusing on indole derivatives due to their versatility in drug design. This compound’s chloro and dimethyl substitutions offer unique opportunities for modulating its biological activity, which is a hot topic in drug discovery forums and academic discussions.

From a synthetic chemistry perspective, the preparation of 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol involves multi-step organic reactions, including indole alkylation and amine functionalization. Researchers often optimize these processes to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. The compound’s CAS No. 942870-16-8 serves as a key identifier in chemical databases, facilitating collaboration and data sharing among scientists.

The potential applications of 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol extend beyond pharmaceuticals. Its structural features make it a candidate for use in biochemical probes and imaging agents, where its fluorescence or binding properties could be exploited. Additionally, the compound’s stability under various conditions makes it suitable for long-term studies, a factor highly valued in research and development settings.

Market dynamics for indole-based compounds like 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol reflect the broader trends in life sciences and biotechnology. With increasing investment in precision medicine and targeted therapies, demand for such specialized molecules is expected to rise. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions and pharmaceutical companies, ensuring consistent availability for research purposes.

Safety and handling of 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain its integrity. Researchers are advised to consult material safety data sheets (MSDS) for specific guidelines, emphasizing the importance of responsible chemical management in scientific work.

In summary, 1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(diethylamino)propan-2-ol (CAS No. 942870-16-8) represents a compelling area of study in modern chemistry and pharmacology. Its unique structure and potential applications align with key industry trends, making it a subject of ongoing investigation. As research progresses, this compound may unlock new possibilities in therapeutic development and scientific innovation.